Cas no 333743-62-7 ([3-Methyl-4-(methylthio)phenyl]methanol)

[3-Methyl-4-(methylthio)phenyl]methanol structure
333743-62-7 structure
Product Name:[3-Methyl-4-(methylthio)phenyl]methanol
CAS No:333743-62-7
MF:C9H12OS
MW:168.255981445313
CID:2138074
Update Time:2023-08-04

[3-Methyl-4-(methylthio)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

    • [3-methyl-4-(methylthio)phenyl]methanol
    • (3-methyl-4-(methylthio)phenyl)methanol
    • ZITWBZDPUUPEIJ-UHFFFAOYSA-N
    • 3-methyl-4-(methylthio)benzenemethanol
    • [3-Methyl-4-(methylthio)phenyl]methanol
    • Inchi: 1S/C9H12OS/c1-7-5-8(6-10)3-4-9(7)11-2/h3-5,10H,6H2,1-2H3
    • InChI Key: ZITWBZDPUUPEIJ-UHFFFAOYSA-N
    • SMILES: S(C)C1=CC=C(CO)C=C1C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Topological Polar Surface Area: 45.5
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